Cas no 329269-88-7 ((1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate)

• Product Name: (1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate
• CAS No: 329269-88-7
• MF: C₁₇H₁₀N₂O₄S₂
• MW: 370.402301311493
• CID: 5835802
• PubChem ID: 2325189
• Update Time: 2025-05-23

(1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 5-nitro-, 2-benzothiazolylmethyl ester
• 1,3-benzothiazol-2-ylmethyl 5-nitro-1-benzothiophene-2-carboxylate
• UPCMLD0ENAT5765325:001
• 329269-88-7
• (1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate
• Z51646585
• benzo[d]thiazol-2-ylmethyl 5-nitrobenzo[b]thiophene-2-carboxylate
• AKOS001021276
• F0463-0153

• Inchi： 1S/C17H10N2O4S2/c20-17(23-9-16-18-12-3-1-2-4-14(12)25-16)15-8-10-7-11(19(21)22)5-6-13(10)24-15/h1-8H,9H2
• InChI Key： VPQUKZZUSSUMIU-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(OCC1=NC3=CC=CC=C3S1)=O)S2

Computed Properties

• Exact Mass: 370.00819915g/mol
• Monoisotopic Mass: 370.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.541±0.06 g/cm3(Predicted)
• Boiling Point: 597.9±40.0 °C(Predicted)
• pka: 0.26±0.10(Predicted)

Additional information on (1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate

Introduction to (1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate (CAS No. 329269-88-7)

(1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate, CAS No. 329269-88-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole and benzothiophene families, which are well-documented for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a benzothiazole moiety linked to a methyl group, which is further connected to a 5-nitro-substituted benzothiophene carboxylate. This unique arrangement of functional groups makes it a promising candidate for further exploration in drug discovery and development. The presence of both nitro and carboxylate groups introduces reactive sites that can be exploited for various chemical modifications, enhancing its versatility in synthetic chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their inherent biological activity. Benzothiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The nitro group in the structure of (1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate adds an additional layer of reactivity, making it a valuable scaffold for designing novel pharmacophores.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. The nitro group can be reduced to an amine, which can then be further functionalized to produce more complex molecules. This transformation is particularly useful in the synthesis of bioactive compounds that require amine functionalities. Additionally, the carboxylate group provides a site for esterification or amidation, opening up numerous possibilities for derivatization.

The synthesis of (1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The benzothiazole ring can be introduced through various synthetic pathways, including cyclization reactions of appropriate precursors. The nitration of the benzothiophene ring is another critical step that must be carefully optimized to ensure high yield and purity.

The biological activity of this compound has been the subject of several preliminary investigations. In vitro studies have shown that it exhibits promising inhibitory effects on certain enzymes and receptors associated with various diseases. For instance, research suggests that it may interfere with the activity of enzymes involved in cancer cell proliferation and survival. Furthermore, its potential role in modulating inflammatory pathways has also been explored.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. The combination of the benzothiazole and benzothiophene moieties provides a rich structural framework that can be modified to enhance potency and selectivity. Current research is focused on identifying optimal analogs through structure-activity relationship (SAR) studies. These studies aim to uncover new pharmacological targets and improve the overall pharmacokinetic properties of the compound.

The use of computational methods has also played a significant role in understanding the behavior of (1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These insights are crucial for designing more effective derivatives with improved binding affinity and reduced side effects.

In conclusion, (1,3-benzothiazol-2-yl)methyl 5-nitro-1-benzothiophene-2-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a vital role in the discovery of novel therapeutic agents.